![molecular formula C8H11Cl2FN2O2 B2626699 2-Amino-3-(5-fluoropyridin-3-yl)propanoic acid;dihydrochloride CAS No. 2247102-29-8](/img/structure/B2626699.png)
2-Amino-3-(5-fluoropyridin-3-yl)propanoic acid;dihydrochloride
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Overview
Description
“2-Amino-3-(5-fluoropyridin-3-yl)propanoic acid;dihydrochloride” is a chemical compound with the CAS Number: 2247102-29-8 . It has a molecular weight of 257.09 .
Molecular Structure Analysis
The IUPAC name for this compound is 2-amino-3-(5-fluoropyridin-3-yl)propanoic acid dihydrochloride . The InChI code is 1S/C8H9FN2O2.2ClH/c9-6-1-5(3-11-4-6)2-7(10)8(12)13;;/h1,3-4,7H,2,10H2,(H,12,13);2*1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Crystal Structure Analysis
One study involves the crystal structure of a pyridine herbicide, highlighting the significance of fluorinated pyridines in developing herbicidal agents. The study examines the three-dimensional network formed by hydrogen bonds and weak π–π interactions, emphasizing the structural importance of fluorinated compounds in chemical design and drug development (Park et al., 2016).
Nucleoside Analogue Development
Another area of interest is the synthesis of nucleoside analogues, where fluorine atoms play a critical role in modulating biological activity. For instance, a study on the synthesis of a C-nucleoside with fluorine replacing a carbonyl group demonstrates the application of fluorinated compounds in designing nucleoside analogues with potential therapeutic applications (Sun et al., 2006).
Antitumor Activity and Drug Development
Research on amino acid ester derivatives containing 5-fluorouracil points to the use of fluorinated compounds in antitumor activity, showcasing the integration of fluorinated moieties into molecules to enhance their therapeutic efficacy against specific cancer cell lines (Xiong et al., 2009).
Fluorescent Derivatisation for Biological Assays
The development of fluorescent derivatisation agents, including compounds with fluorinated pyridine groups, indicates the utility of such compounds in creating fluorescent markers for biological assays. These derivatives exhibit strong fluorescence and are used in evaluating amino acids, highlighting the role of fluorinated compounds in biochemical diagnostics (Frade et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
2-amino-3-(5-fluoropyridin-3-yl)propanoic acid;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2O2.2ClH/c9-6-1-5(3-11-4-6)2-7(10)8(12)13;;/h1,3-4,7H,2,10H2,(H,12,13);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STUKUXPZXLUJBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1F)CC(C(=O)O)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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